Cas no 884494-96-6 (6-fluoro-2-methylpyridine-3-carbaldehyde)

• Product Name: 6-fluoro-2-methylpyridine-3-carbaldehyde
• CAS No: 884494-96-6
• MF: C₇H₆FNO
• MW: 139.127045154572
• MDL: MFCD05662399
• CID: 877643
• PubChem ID: 40427361
• Update Time: 2025-10-29

6-fluoro-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methylnicotinaldehyde
• 2-Fluoro-6-methyl-5-pyridinecarboxaldehyde
• 3-Pyridinecarboxaldehyde, 6-fluoro-2-methyl-
• 6-fluoro-2-methyl-pyridine-3-carbaldehyde
• 6-Fluoro-2-methylpyridine-3-carboxaldehyde
• 6-FLUORO-3-FORMYL-2-METHYLPYRIDINE
• 6-FLUORO-3-FORMYL-2-PICOLINE
• 6-fluoro-2-methylpyridine-3-carbaldehyde
• PubChem17087
• 2-fluoro-6-methyl-5-pyridinecarbaldehyde
• 6-fluoro-3-formyl-2-picoline, AldrichCPR
• Z0986
• ST24045370
• 2-fluoro-6-methyl pyridine-5-carboxaldehyd
• 2-fluoro-6-methyl pyridine-5-carboxaldehyde
• 3-p
• 6-Fluoro-2-methyl-3-pyridinecarboxaldehyde (ACI)

• MDL： MFCD05662399
• Inchi： 1S/C7H6FNO/c1-5-6(4-10)2-3-7(8)9-5/h2-4H,1H3
• InChI Key： IIVOXPOZSFRJJA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NC(F)=CC=1

Computed Properties

• Exact Mass: 139.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.211
• Boiling Point: 233℃
• Flash Point: 95℃
• PSA: 29.96000
• LogP: 1.34160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-fluoro-2-methylpyridine-3-carbaldehyde

6-Fluoro-2-methylpyridine-3-carbaldehyde (CAS No. 884494-96-6): A Versatile Building Block in Modern Chemistry

6-Fluoro-2-methylpyridine-3-carbaldehyde (CAS 884494-96-6) is a fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various biologically active compounds. The presence of both fluoro and aldehyde functional groups makes it particularly valuable for constructing complex molecular architectures through selective chemical transformations.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers frequently search for "6-fluoro-2-methylpyridine-3-carbaldehyde synthesis" or "884494-96-6 applications" as this compound demonstrates remarkable utility in medicinal chemistry. Its molecular structure (C7H6FNO) features a pyridine core with strategic substitutions that enable diverse reactivity patterns, making it a favorite among synthetic chemists.

The physicochemical properties of 6-fluoro-2-methylpyridine-3-carbaldehyde contribute to its widespread use. With a molecular weight of 139.13 g/mol, this pale yellow to colorless liquid exhibits moderate solubility in common organic solvents while being sparingly soluble in water. The aldehyde group at the 3-position participates readily in condensation reactions, and the fluoro substituent at the 6-position influences both electronic distribution and molecular interactions. These characteristics make it invaluable for creating drug-like molecules with improved pharmacokinetic profiles.

Current research trends highlight the compound's role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges. Search queries like "884494-96-6 in drug discovery" reflect growing interest from the pharmaceutical industry. The methyl group at the 2-position provides steric hindrance that can be exploited for selective reactions, while the pyridine nitrogen offers coordination sites for metal-catalyzed transformations. These features position 6-fluoro-2-methylpyridine-3-carbaldehyde as a key player in fragment-based drug design strategies.

From a commercial perspective, 6-fluoro-2-methylpyridine-3-carbaldehyde suppliers have reported increasing demand, particularly from contract research organizations specializing in small molecule therapeutics. The compound's stability under standard storage conditions (typically 2-8°C) and compatibility with various protecting group strategies make it practical for industrial-scale applications. Analytical methods for quality control, including HPLC and GC-MS, ensure batch-to-batch consistency for critical research applications.

Environmental and safety considerations for 6-fluoro-2-methylpyridine-3-carbaldehyde follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended during use. The compound's low ecotoxicity profile compared to heavier halogenated analogs contributes to its preference in green chemistry initiatives, aligning with current "sustainable fluorination" research trends.

Future applications may expand into material science, where its molecular structure could contribute to advanced organic electronic materials. The electron-withdrawing nature of the fluoro group combined with the conjugated system of the pyridine ring offers potential for designing novel photovoltaic materials or OLED components. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

For researchers investigating "pyridine aldehyde reactivity" or "fluorinated heterocycle synthesis", 6-fluoro-2-methylpyridine-3-carbaldehyde presents numerous opportunities. Recent publications describe its use in multicomponent reactions to construct complex nitrogen-containing scaffolds efficiently. The compound's commercial availability from specialty chemical providers ensures accessibility for both academic and industrial research teams working on next-generation therapeutic candidates and functional materials.